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Compound of Interest

Compound Name: N-Tetradecanoyl-L-alanine

CAS No.: 71448-29-8

Cat. No.: B3029585

Get Quote

A Comprehensive Analysis of Physicochemical
Properties, Synthesis, and Bio-Applications
Executive Summary
N-Tetradecanoyl-L-alanine (Myristoyl-L-alanine) represents a critical class of lipoamino acids

—hybrid molecules combining a fatty acid tail (myristic acid, C14) with a polar amino acid

headgroup (L-alanine). This amphiphilic structure confers unique surface-active properties,

making it a high-value candidate in drug delivery systems, antimicrobial formulations, and

biocompatible surfactants. Unlike traditional petrochemical surfactants, N-Tetradecanoyl-L-
alanine offers a "green" profile with high biodegradability and low cytotoxicity, aligning with

modern requirements for sustainable pharmaceutical and cosmetic excipients.

Chemical Identity & Physicochemical Profile[1][2]
The molecule consists of a 14-carbon hydrophobic chain linked via an amide bond to the

-amino group of L-alanine. The anionic nature of the carboxyl group at physiological pH (in salt
form) provides water solubility, while the myristoyl tail drives self-assembly.

Table 1: Physicochemical Specifications
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Property Specification Notes

IUPAC Name

(2S)-2-

tetradecanamidopropanoic

acid

Stereochemistry at C2 is S (L-

isomer).

Common Synonyms
N-Myristoyl-L-alanine;

Myristoyl-Ala-OH

Often used as Sodium salt

(Na-Myristoyl-L-alaninate).

CAS Number
71448-29-8 (Acid form)67395-

95-3 (Sodium salt)

Salt form is most common in

aqueous applications.

Molecular Formula Acid form.

Molecular Weight
299.45 g/mol (Acid)321.43

g/mol (Sodium salt)

pKa ~3.6 - 4.0 (Carboxyl group)
Similar to free alanine but

slightly shifted by the amide.

Solubility

Acid: Soluble in Ethanol,

DMSO, Chloroform.Salt:

Soluble in Water (>10 mg/mL).

pH-dependent solubility switch.

CMC (Critical Micelle

Concentration)
~2.0 - 4.0 mM (Sodium salt)

Estimated based on

homologous series (C12-Ala is

~8-10 mM).

HLB Value ~10 - 12
Suitable for O/W

emulsification.

Synthesis & Manufacturing Methodologies
The industrial and laboratory standard for synthesizing N-Tetradecanoyl-L-alanine is the

Schotten-Baumann reaction. This pathway utilizes an acyl chloride and an amino acid in a

biphasic system to favor amide bond formation while minimizing hydrolysis of the acyl chloride.

Reaction Mechanism
The nucleophilic amino group of L-alanine attacks the carbonyl carbon of myristoyl chloride. A

base (NaOH) is required to scavenge the released protons, preventing the amine from
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becoming protonated (and thus non-nucleophilic) and neutralizing the HCl byproduct.

Synthesis Workflow Diagram
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Caption: Step-by-step Schotten-Baumann synthesis protocol for N-Tetradecanoyl-L-alanine.

Detailed Experimental Protocol
Objective: Synthesis of 10g of N-Tetradecanoyl-L-alanine.

Preparation: Dissolve L-Alanine (1.0 eq) in 10% NaOH solution (1.2 eq). Cool the solution to

0–5°C in an ice bath.

Acylation: Dissolve Myristoyl Chloride (1.0 eq) in an inert organic solvent (e.g., Acetone or

THF) if necessary, or add neat dropwise.

Critical Step: Add the acid chloride slowly while simultaneously adding additional NaOH to

maintain pH between 10–11. If pH drops below 9, the amine protonates and reaction yield

plummets.

Reaction: Stir vigorously for 2–4 hours, allowing the temperature to rise to room temperature

naturally.

Isolation: Acidify the mixture carefully with concentrated HCl to pH ~2.0. The N-acyl amino

acid will precipitate as a white solid.

Purification: Filter the solid. Wash with cold water to remove salts (NaCl). Recrystallize from

Ethanol/Water (70:30) to remove unreacted fatty acids.

Drying: Vacuum dry at 40°C.

Biological & Functional Properties[1][3][4][5][6][7]
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Surfactant & Self-Assembly Behavior
As an anionic surfactant, N-Tetradecanoyl-L-alanine spontaneously self-assembles into

micelles above its Critical Micelle Concentration (CMC).

CMC Estimation: The CMC of N-Lauroyl-L-alanine (C12) is approximately 8–10 mM. Adding

two carbons (C14) typically reduces the CMC by a factor of 2–4 due to the hydrophobic

effect. Thus, the CMC of the Myristoyl derivative is estimated at 2.0–4.0 mM.

Mildness: Unlike SDS (Sodium Dodecyl Sulfate), amino acid surfactants maintain the

integrity of the skin barrier (stratum corneum) and are less denaturing to proteins, making

them ideal for sensitive skin formulations.

Antimicrobial Mechanism
Lipoamino acids exhibit antimicrobial activity by disrupting bacterial cell membranes. The C14

chain inserts into the lipid bilayer, causing depolarization and leakage of intracellular contents.
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Caption: Mechanism of action for antimicrobial activity against bacterial membranes.

Drug Delivery Applications
Permeation Enhancer: The amphiphilic nature allows it to fluidize the stratum corneum lipids,

facilitating the transdermal delivery of hydrophilic drugs.

Organogels: In organic solvents, N-acyl amino acids can form supramolecular organogels

via hydrogen bonding (amide-amide interactions) and van der Waals forces (tail-tail

interactions). These gels are used for sustained drug release.

Safety & Toxicology (E-E-A-T)
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Based on structural homology to accepted cosmetic ingredients (e.g., Sodium Lauroyl

Glutamate, Sodium Cocoyl Alaninate):

Irritation: Classified as Non-irritant to Mild. The amino acid headgroup reduces the charge

density compared to sulfate headgroups, mitigating protein denaturation.

Biodegradability: Readily biodegradable. The amide bond is cleaved by environmental

amidases into fatty acids and L-alanine, both of which are metabolizable.

Toxicity: Low acute oral toxicity. Not considered mutagenic.[1]

References
Burnett, C. L., et al. (2013). Safety Assessment of

-Amino Acids as Used in Cosmetics. Cosmetic Ingredient Review. Retrieved from [Link]
Infante, M. R., et al. (2004). Amino acid-based surfactants: Synthesis and properties. Journal
of Surfactants and Detergents. (Contextual reference for general synthesis of N-acyl amino
acids).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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